Cas no 835598-32-8 (1-(2-bromobenzoyl)-4-(2,5-dimethylphenyl)piperazine)

• Product Name: 1-(2-bromobenzoyl)-4-(2,5-dimethylphenyl)piperazine
• CAS No: 835598-32-8
• MF: C₁₉H₂₁BrN₂O
• MW: 373.286844015121
• CID: 6308639
• PubChem ID: 648181
• Update Time: 2025-07-04

1-(2-bromobenzoyl)-4-(2,5-dimethylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromobenzoyl)-4-(2,5-dimethylphenyl)piperazine
• SMR000005368
• (2-bromophenyl)(4-(2,5-dimethylphenyl)piperazin-1-yl)methanone
• 835598-32-8
• CHEMBL1601940
• AKOS000655481
• Z285128432
• HMS2335C16
• MLS000075057
• MLS002538628
• (2-Bromo-phenyl)-[4-(2,5-dimethyl-phenyl)-piperazin-1-yl]-methanone
• (2-bromophenyl)-[4-(2,5-dimethylphenyl)piperazin-1-yl]methanone
• VU0213368-5
• F3268-0066

• Inchi： 1S/C19H21BrN2O/c1-14-7-8-15(2)18(13-14)21-9-11-22(12-10-21)19(23)16-5-3-4-6-17(16)20/h3-8,13H,9-12H2,1-2H3
• InChI Key： CHYQYPHRCKYDQR-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(N1CCN(C2C=C(C)C=CC=2C)CC1)=O

Computed Properties

• Exact Mass: 372.08373g/mol
• Monoisotopic Mass: 372.08373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-bromobenzoyl)-4-(2,5-dimethylphenyl)piperazine

1-(2-Bromobenzoyl)-4-(2,5-Dimethylphenyl)Piperazine: A Comprehensive Overview

The compound with CAS No. 835598-32-8, commonly referred to as 1-(2-bromobenzoyl)-4-(2,5-dimethylphenyl)piperazine, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperazine ring substituted with a 2-bromobenzoyl group and a 2,5-dimethylphenyl group. The combination of these substituents imparts distinctive chemical and biological properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of 1-(2-bromobenzoyl)-4-(2,5-dimethylphenyl)piperazine in various applications, particularly in drug discovery and development. The piperazine moiety is well-known for its ability to act as a scaffold in the design of bioactive compounds, often serving as a key structural component in pharmaceutical agents. The substitution pattern of this compound further enhances its pharmacokinetic properties, such as solubility and bioavailability, which are critical factors in drug delivery systems.

One of the most promising areas of research involving this compound is its role in targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders. For instance, recent findings suggest that 1-(2-bromobenzoyl)-4-(2,5-dimethylphenyl)piperazine may exhibit inhibitory activity against certain enzymes involved in tumor progression. This makes it a potential candidate for the development of novel anticancer therapies.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The unique electronic properties of the piperazine ring and its substituents make it a candidate for use in the synthesis of advanced materials, such as conductive polymers and organic semiconductors. Researchers have demonstrated that incorporating this compound into polymer frameworks can enhance their electrical conductivity and mechanical stability, opening up new possibilities for its use in electronic devices.

The synthesis of 1-(2-bromobenzoyl)-4-(2,5-dimethylphenyl)piperazine involves a multi-step process that typically begins with the preparation of the piperazine core. This is followed by successive substitution reactions to introduce the desired functional groups. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and greater control over the stereochemistry of the product, which is essential for ensuring consistent quality in large-scale production.

From an environmental standpoint, there has been growing interest in understanding the ecological impact of compounds like 1-(2-bromobenzoyl)-4-(2,5-dimethylphenyl)piperazine. Researchers have conducted toxicity studies to assess its potential effects on aquatic organisms and soil microorganisms. Preliminary results indicate that under controlled conditions, this compound exhibits low toxicity, which aligns with its intended use in pharmaceutical and industrial applications.

In conclusion, 1-(2-bromobenzoyl)-4-(2,5-dimethylphenyl)piperazine, with CAS No. 835598-32-8, represents a versatile molecule with a wide range of potential applications across multiple disciplines. Its unique chemical structure and promising biological activity make it an attractive target for further research and development. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in advancing both medical treatments and material innovations.